1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride
Overview
Description
1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride is a chemical compound with the linear formula C7H10Cl2N2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride is characterized by its linear formula C7H10Cl2N2 . The compound has a molecular weight of 193.077 .Scientific Research Applications
- DXS is a key enzyme in the non-mevalonate pathway for isoprenoid biosynthesis1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride inhibits DXS with an IC50 value of 1.0 μM . This inhibition could have implications in drug discovery, particularly for developing antimicrobial or antiparasitic agents.
Inhibition of 1-Deoxy-D-xylulose 5-phosphate Synthase (DXS)
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrrolopyrazine derivatives, have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Mode of Action
It is known that the compound can form intramolecular n-h…n and c-h…n hydrogen bonds . These interactions may play a role in its interaction with its targets.
Biochemical Pathways
A compound with a similar structure, n-(2-chlorobenzyl)-substituted hydroxamate, has been identified as an inhibitor of 1-deoxy-d-xylulose 5-phosphate synthase (dxs), a key enzyme in the non-mevalonate pathway of isoprenoid biosynthesis . This suggests that 1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride may also interact with this pathway.
Result of Action
Compounds with similar structures have shown a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .
Action Environment
It is known that the compound’s crystal structure is stabilized by c-h…π and aromatic π-π interactions , which could potentially be influenced by environmental conditions such as temperature and pH.
Safety and Hazards
Future Directions
Pyrrolopyrazine derivatives, which are structurally related to 1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride, have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities . Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives discussed in this paper will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .
properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]pyrazol-4-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3.2ClH/c11-10-4-2-1-3-8(10)6-14-7-9(12)5-13-14;;/h1-5,7H,6,12H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSVJPACDRLIDOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=C(C=N2)N)Cl.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chlorobenzyl)-1H-pyrazol-4-amine dihydrochloride | |
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